5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% (5-DMPPA) is an organic compound that is widely used in scientific research for its unique properties. It is a derivative of pyridine, a heterocyclic aromatic compound, and is commonly used in the synthesis of other compounds. 5-DMPPA has found a wide range of applications in the fields of chemistry, biology, and medicine.
Scientific Research Applications
5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as pharmaceuticals and agrochemicals. It has also been used in the synthesis of fluorescent dyes, which are used to label proteins and other biological molecules. In addition, 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% has been used in the synthesis of organic semiconductors, which are used in the development of electronic devices.
Mechanism of Action
The mechanism of action of 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% is not fully understood. However, it is believed that the compound acts as an electron donor, donating electrons to other molecules. This electron donation is believed to be responsible for the compound’s ability to catalyze the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% are not well understood. However, it is believed to have some antioxidant and anti-inflammatory effects. In addition, it has been shown to have some inhibitory effects on certain enzymes, such as cytochrome P450 enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, it is important to note that 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% is a hazardous substance and should be handled with caution.
Future Directions
There are a number of potential future directions for 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% research. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. In addition, further research into the biochemical and physiological effects of 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% could lead to the development of new therapeutic compounds. Finally, further research into the mechanism of action of 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% could lead to the development of new catalysts for the synthesis of organic compounds.
Synthesis Methods
5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95% can be synthesized through a variety of methods. The most common method is the Williamson ether synthesis, which involves the reaction of an alkyl halide with an alkoxide ion. This reaction can be catalyzed by a base, such as sodium hydroxide, and the product is a 5-(2,5-Dimethoxyphenyl)pyridin-2-amine, 95%. Other methods include the use of Grignard reagents, as well as the reaction of aldehydes with hydroxylamines.
properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-16-10-4-5-12(17-2)11(7-10)9-3-6-13(14)15-8-9/h3-8H,1-2H3,(H2,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSHGNECFKRRPHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CN=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.